Cas no 1021224-69-0 (7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one)

• Product Name: 7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• CAS No: 1021224-69-0
• MF: C₁₅H₇ClF₂N₄OS
• MW: 364.757086992264
• CID: 5381067
• Update Time: 2025-06-14

7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-(3,4-difluoroanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• 7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• Inchi： 1S/C15H7ClF2N4OS/c16-7-1-4-12-9(5-7)13(23)22-15(20-12)24-14(21-22)19-8-2-3-10(17)11(18)6-8/h1-6H,(H,19,21)
• InChI Key： OXUTUKLLICUZAZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(=O)N2N=C(NC3=CC=C(F)C(F)=C3)SC=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

Comprehensive Analysis of 7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one (CAS No. 1021224-69-0)

The compound 7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one (CAS No. 1021224-69-0) is a heterocyclic organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a chloro substituent, a difluorophenyl moiety, and a fused thiadiazoloquinazolinone core. This combination of features makes it a subject of interest in pharmaceutical and materials science research.

Recent trends in scientific literature highlight a growing focus on heterocyclic compounds due to their diverse biological activities. Researchers are particularly interested in molecules like 7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one for their potential applications in drug discovery. The presence of both fluorine and chlorine atoms in its structure may contribute to enhanced metabolic stability and bioavailability, which are key considerations in modern medicinal chemistry.

The structural complexity of this compound raises several questions frequently searched in scientific databases: "What is the synthetic route for thiadiazoloquinazolinone derivatives?" and "How does fluorine substitution affect molecular properties?" These queries reflect the compound's relevance to current research directions. The quinazolinone scaffold itself is known for its wide range of biological activities, making derivatives like this one valuable targets for investigation.

From a chemical perspective, the 7-chloro-2-[(3,4-difluorophenyl)amino] substitution pattern introduces interesting electronic effects. The electron-withdrawing nature of the chloro and fluoro groups can significantly influence the compound's reactivity and interaction with biological targets. This aspect is particularly important when considering structure-activity relationships in drug design, a topic that generates substantial interest in both academic and industrial research settings.

Analytical characterization of CAS No. 1021224-69-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are critical for reliable research outcomes. The growing availability of computational chemistry tools has also enabled more efficient study of such complex molecules, addressing another common search topic: "computational modeling of fused heterocycles."

The potential applications of this compound extend beyond pharmaceuticals. Materials scientists are exploring heterocyclic systems for organic electronics and optoelectronic devices. The conjugated system in 7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one suggests possible interesting electronic properties, making it relevant to current research in organic semiconductors and photovoltaics.

Environmental considerations are increasingly important in chemical research, and the presence of halogen atoms in this molecule raises questions about its environmental fate. Researchers are investigating "green chemistry approaches to heterocyclic synthesis" and "biodegradation of fluorinated compounds," topics that intersect with studies of this particular chemical entity.

In conclusion, 7-chloro-2-[(3,4-difluorophenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one represents an intriguing example of modern heterocyclic chemistry. Its structural features and potential applications make it a compound of significant interest across multiple scientific disciplines. As research continues to explore the boundaries of molecular design and function, compounds like this will undoubtedly play an important role in advancing our understanding of structure-property relationships in complex organic systems.